Cas no 1252341-01-7 (2-(4-Cyanophenoxy)ethyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-propanoate)

• Product Name: 2-(4-Cyanophenoxy)ethyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-propanoate
• CAS No: 1252341-01-7
• MF: C₁₈H₁₉N₃O₄
• MW: 341.361164331436
• CID: 5452341
• PubChem ID: 51135306
• Update Time: 2025-05-20

2-(4-Cyanophenoxy)ethyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-propanoate Chemical and Physical Properties

Names and Identifiers

• Z1054567810
• 2-(4-cyanophenoxy)ethyl 3-(4-formyl-3,5-dimethylpyrazol-1-yl)propanoate
• 2-(4-cyanophenoxy)ethyl 3-(4-formyl-3,5-dimethyl-1H-pyrazol-1-yl)propanoate
• AKOS030665010
• 1252341-01-7
• EN300-1180142
• 2-(4-Cyanophenoxy)ethyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-propanoate

• Inchi： 1S/C18H19N3O4/c1-13-17(12-22)14(2)21(20-13)8-7-18(23)25-10-9-24-16-5-3-15(11-19)4-6-16/h3-6,12H,7-10H2,1-2H3
• InChI Key： QCQCOCMHJKXKDZ-UHFFFAOYSA-N
• SMILES： N1(CCC(OCCOC2=CC=C(C#N)C=C2)=O)C(C)=C(C=O)C(C)=N1

Computed Properties

• Exact Mass: 341.13755610g/mol
• Monoisotopic Mass: 341.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 94.2Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 546.8±50.0 °C(Predicted)
• pka: 0.96±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-Cyanophenoxy)ethyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-propanoate

Introduction to Compound CAS No. 1252341-01-7: 2-(4-Cyanophenoxy)ethyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-propanoate

The compound CAS No. 1252341-01-7, also known as 2-(4-cyanophenoxy)ethyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-propanoate, is a highly specialized organic compound with a complex molecular structure. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and potential applications. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest for researchers worldwide.

The molecular structure of 2-(4-cyanophenoxy)ethyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-propanoate is characterized by a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of a formyl group at position 4 of the pyrazole ring introduces additional reactivity and functional versatility to the molecule. Furthermore, the substitution pattern at positions 3 and 5 with methyl groups enhances the stability and electronic properties of the pyrazole core.

One of the most notable features of this compound is its ability to participate in various chemical reactions due to the presence of reactive functional groups such as the phenoxy group and the formyl group. These groups can undergo nucleophilic substitution, oxidation, or condensation reactions, making this compound a valuable intermediate in organic synthesis. Recent studies have demonstrated its utility in the synthesis of bioactive molecules, including potential drug candidates for treating various diseases.

In terms of applications, CAS No. 1252341-01-7 has shown promise in the field of medicinal chemistry. Its ability to act as a precursor for more complex molecules has been leveraged in the development of novel therapeutic agents. For instance, researchers have explored its role in synthesizing compounds with anti-inflammatory, antioxidant, and anticancer properties. These findings underscore its importance as a building block in drug discovery efforts.

The synthesis of 2-(4-cyanophenoxy)ethyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-propanoate involves a multi-step process that combines principles from both classical and modern organic chemistry. Key steps include the preparation of intermediate compounds such as phenoxyethanol derivatives and pyrazole precursors, followed by their coupling under optimized reaction conditions. The use of advanced purification techniques ensures the isolation of high-purity product, which is essential for subsequent applications.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure, reactivity profiles, and potential interactions with biological systems. These computational tools have enabled researchers to predict the behavior of this compound in various chemical environments, facilitating its rational design for specific applications.

In conclusion, CAS No. 1252341-01-7, or 2-(4-cyanophenoxy)ethyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-propanoate, represents a significant advancement in organic chemistry. Its unique molecular architecture and versatile functional groups make it an invaluable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new applications and properties of this compound, it is poised to play an increasingly important role in both academic research and industrial development.